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Abstract
This technical guide provides a comprehensive overview of 2-(Ethylamino)-4-
nitrobenzenesulfonamide, a nitroaromatic sulfonamide with potential applications in medicinal

chemistry and organic synthesis. While specific experimental data for this compound is limited

in publicly available literature, this guide synthesizes information from analogous structures and

the broader classes of nitrobenzenesulfonamides to offer a detailed perspective on its

physicochemical properties, synthesis, spectral characteristics, and potential biological

significance. The document is intended to serve as a foundational resource for researchers and

drug development professionals interested in exploring the utility of this and related molecules.

All discussions of properties and protocols are grounded in established chemical principles and

supported by references to relevant scientific literature.
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The nitrobenzenesulfonamide functional group is a versatile scaffold in both organic synthesis

and medicinal chemistry. The sulfonamide moiety is a well-established pharmacophore present

in a wide array of therapeutic agents, including antibacterial, and anticancer drugs.[1][2] The

introduction of a nitro group onto the aromatic ring significantly influences the electronic

properties of the molecule, often enhancing its reactivity and biological activity.[3] Nitroaromatic

compounds are known to play a crucial role in various biological processes, often through

mechanisms involving bioreduction to reactive intermediates.[3]

2-(Ethylamino)-4-nitrobenzenesulfonamide, with its unique substitution pattern, presents an

interesting target for further investigation. The presence of the ethylamino group at the ortho

position to the sulfonamide can influence its conformation and interaction with biological

targets. This guide aims to provide a detailed, albeit partially predictive, technical overview of

this compound.

Physicochemical Properties
Direct experimental data for 2-(Ethylamino)-4-nitrobenzenesulfonamide is not readily

available. However, based on the properties of analogous N-substituted

nitrobenzenesulfonamides, we can predict its key physicochemical characteristics.[4][5]
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Property
Predicted
Value/Characteristic

Rationale/Reference

CAS Number 1248181-55-6

Molecular Formula C₈H₁₁N₃O₄S

Molecular Weight 245.26 g/mol

Appearance Likely a yellow crystalline solid
Nitroaromatic compounds are

typically colored.[6]

Melting Point
Expected to be in the range of

100-200 °C

Based on melting points of

similar

nitrobenzenesulfonamides.[4]

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents (e.g., DMSO, DMF,

acetone, ethyl acetate)

The sulfonamide and nitro

groups confer polarity, while

the aromatic ring and ethyl

group add nonpolar character.

pKa

The sulfonamide proton is

expected to be acidic (pKa ~8-

10)

The electron-withdrawing nitro

group increases the acidity of

the sulfonamide N-H.

Synthesis of 2-(Ethylamino)-4-
nitrobenzenesulfonamide
A plausible synthetic route to 2-(Ethylamino)-4-nitrobenzenesulfonamide involves a two-step

process starting from a suitable commercially available precursor. The general strategy for

synthesizing sulfonamides is the reaction of a sulfonyl chloride with an amine.[7]
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Step 1: Ammonolysis

Step 2: Nucleophilic Aromatic Substitution

2-Chloro-5-nitrobenzenesulfonyl chloride

2-Chloro-5-nitrobenzenesulfonamide
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2-(Ethylamino)-4-nitrobenzenesulfonamide

 

Ethylamine
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Caption: Proposed synthesis of 2-(Ethylamino)-4-nitrobenzenesulfonamide.

Experimental Protocol (Hypothetical)
This protocol is a generalized procedure based on established methods for the synthesis of

related compounds.[8][9]

Step 1: Synthesis of 2-Chloro-5-nitrobenzenesulfonamide

In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve 2-chloro-5-

nitrobenzenesulfonyl chloride (1.0 eq) in a suitable solvent such as dichloromethane or THF.

Cool the solution to 0 °C.

Slowly add a solution of aqueous ammonia (2.0-3.0 eq) dropwise while maintaining the

temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude 2-chloro-5-nitrobenzenesulfonamide.

Purify the product by recrystallization or column chromatography.

Step 2: Synthesis of 2-(Ethylamino)-4-nitrobenzenesulfonamide

In a sealed reaction vessel, dissolve 2-chloro-5-nitrobenzenesulfonamide (1.0 eq) in a polar

aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Add ethylamine (2.0-3.0 eq) and a non-nucleophilic base such as triethylamine or

diisopropylethylamine (DIPEA) (1.5 eq).

Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

Monitor the reaction by TLC or LC-MS.

After completion, cool the reaction mixture to room temperature and pour it into ice-water.

Collect the precipitated solid by filtration.

Wash the solid with water and a cold, non-polar solvent (e.g., hexane) to remove impurities.

Further purify the product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexane).

Spectroscopic Characterization (Predicted)
The following are predicted spectral data based on the analysis of similar

nitrobenzenesulfonamide structures.[10][11][12]

¹H NMR Spectroscopy
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Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aromatic-H (ortho to

NO₂)
8.2 - 8.4 d ~2

Aromatic-H (ortho to

SO₂NH₂)
7.8 - 8.0 dd ~9, ~2

Aromatic-H (meta to

NO₂)
7.0 - 7.2 d ~9

-NH- (sulfonamide) 7.5 - 8.5 br s -

-NH- (ethylamino) 5.0 - 6.0 br t ~5

-CH₂- (ethyl) 3.2 - 3.4 q ~7

-CH₃ (ethyl) 1.2 - 1.4 t ~7

¹³C NMR Spectroscopy
Carbon Predicted Chemical Shift (δ, ppm)

Aromatic-C (ipso to SO₂NH₂) 145 - 150

Aromatic-C (ipso to NO₂) 140 - 145

Aromatic-C (ipso to NH-ethyl) 135 - 140

Aromatic-C (ortho to NO₂) 125 - 130

Aromatic-C (ortho to SO₂NH₂) 120 - 125

Aromatic-C (meta to NO₂) 115 - 120

-CH₂- (ethyl) 40 - 45

-CH₃ (ethyl) 14 - 16

Infrared (IR) Spectroscopy
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

N-H stretch (sulfonamide) 3300 - 3400 Medium

N-H stretch (ethylamino) 3200 - 3300 Medium

C-H stretch (aromatic) 3000 - 3100 Medium

C-H stretch (aliphatic) 2850 - 2950 Medium

N-O stretch (nitro, asymmetric) 1520 - 1560 Strong

N-O stretch (nitro, symmetric) 1340 - 1380 Strong

S=O stretch (sulfonamide,

asymmetric)
1330 - 1370 Strong

S=O stretch (sulfonamide,

symmetric)
1150 - 1180 Strong

Mass Spectrometry (MS)
In an Electrospray Ionization (ESI) mass spectrum, the protonated molecule [M+H]⁺ would be

expected at m/z 246.05. Common fragmentation patterns for sulfonamides involve the

cleavage of the S-N and C-S bonds.[10]

Potential Applications and Biological Activity
While no specific biological activities have been reported for 2-(Ethylamino)-4-
nitrobenzenesulfonamide, the structural motifs present suggest several avenues for

investigation.

Workflow for Investigating Biological Activity
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Synthesis and Purification of
2-(Ethylamino)-4-nitrobenzenesulfonamide

In Vitro Screening
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(e.g., MIC determination)

Anticancer Assays
(e.g., cytotoxicity against cell lines)

Enzyme Inhibition Assays
(e.g., Carbonic Anhydrase)

Hit Identification

Lead Optimization
(SAR studies)

In Vivo Studies

Click to download full resolution via product page

Caption: A potential workflow for evaluating the biological activity.

Areas of Interest for Drug Discovery
Antimicrobial Agents: The sulfonamide core is a classic antibacterial pharmacophore.[1] The

nitro group can also contribute to antimicrobial activity.[3]

Anticancer Agents: Many sulfonamide derivatives have been investigated as anticancer

agents, targeting various pathways including cell cycle progression and angiogenesis.[2]

Enzyme Inhibitors: Sulfonamides are well-known inhibitors of carbonic anhydrases, enzymes

involved in various physiological processes.[13]
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Analytical Methodologies
The analysis of 2-(Ethylamino)-4-nitrobenzenesulfonamide would follow standard

procedures for small organic molecules, particularly other sulfonamides.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): This is the most common technique for

the analysis of sulfonamides.[14] A reversed-phase C18 column with a mobile phase

consisting of a mixture of acetonitrile and water (with a pH modifier like formic or acetic acid)

would be a suitable starting point. Detection would typically be by UV-Vis spectrophotometry,

likely at a wavelength where the nitroaromatic chromophore absorbs strongly (around 254

nm or higher).

Liquid Chromatography-Mass Spectrometry (LC-MS): For more sensitive and selective

analysis, coupling HPLC with a mass spectrometer is the method of choice.[12] This allows

for accurate mass determination and structural elucidation through fragmentation analysis.

Spectroscopic Methods
As detailed in Section 4, NMR, IR, and MS are essential for the structural confirmation and

characterization of the synthesized compound.

Safety and Handling
As a nitroaromatic compound and a sulfonamide derivative, 2-(Ethylamino)-4-
nitrobenzenesulfonamide should be handled with appropriate safety precautions.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[15]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors.[16] Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and bases.[17]
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Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.

Conclusion
2-(Ethylamino)-4-nitrobenzenesulfonamide is a molecule of significant interest due to its

combination of a sulfonamide and a nitroaromatic moiety. While specific experimental data is

currently scarce, this technical guide provides a comprehensive, predictive overview based on

established chemical principles and data from analogous compounds. The proposed synthetic

route is feasible, and the predicted spectral data provide a basis for characterization. The

potential for biological activity in areas such as antimicrobial and anticancer research warrants

further investigation. This guide serves as a starting point for researchers to explore the

chemistry and potential applications of this and related nitrobenzenesulfonamides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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